N-(3-{imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)-3,5-bis(trifluoromethyl)benzamide

• IUPAC Name: N-(3-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)-3,5-bis(trifluoromethyl)benzamide
• InChI: InChI=1S/C20H11F6N3OS/c21-19(22,23)13-6-12(7-14(9-13)20(24,25)26)17(30)27-15-3-1-2-11(8-15)16-10-29-4-5-31-18(29)28-16/h1-10H,(H,27,30)
• InChI Key: FQVUFTJMEPQVQJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)NC(=O)C2=CC(=CC(=C2)C(F)(F)F)C(F)(F)F)C3=CN4C=CSC4=N3
• Molecular Formula: C20H11F6N3OS
• Molecular Weight: 455.4 g/mol

Description

N-(3-{imidazo[2,1-b][1,3]thiazol-6-yl}phenyl)-3,5-bis(trifluoromethyl)benzamide, referred to as N-3-TFPB, is a novel synthetic compound that has recently been studied for its potential biological applications. N-3-TFPB is a small molecule that is capable of targeting multiple biological pathways and has been investigated for its potential in drug discovery and development. N-3-TFPB has been found to interact with a variety of proteins, including enzymes, receptors, and transcription factors, making it a promising candidate for therapeutic applications in a variety of diseases.

Scientific Research Applications

N-3-TFPB has been studied for its potential applications in a variety of scientific research fields. The compound has been shown to interact with a variety of protein targets, including enzymes, receptors, and transcription factors, making it a promising candidate for drug discovery and development. N-3-TFPB has also been studied for its potential applications in cancer research, as it has been found to inhibit the growth of a variety of cancer cell lines. Additionally, N-3-TFPB has been found to be a potent inhibitor of the enzyme cyclooxygenase-2 (COX-2), making it a potential therapeutic agent for the treatment of inflammation and pain.

Mechanism of Action

The mechanism of action of N-3-TFPB is not yet fully understood, but it is thought to involve a variety of protein targets. N-3-TFPB has been found to interact with a variety of proteins, including enzymes, receptors, and transcription factors. The compound has also been found to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), suggesting that it may be a potential therapeutic agent for the treatment of inflammation and pain.
Biochemical and Physiological Effects
N-3-TFPB has been found to interact with a variety of proteins, including enzymes, receptors, and transcription factors. The compound has been found to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), suggesting that it may be a potential therapeutic agent for the treatment of inflammation and pain. Additionally, N-3-TFPB has been found to be a potent inhibitor of the growth of a variety of cancer cell lines, suggesting that it may have potential applications in cancer research.

Advantages and Limitations for Lab Experiments

N-3-TFPB has several advantages as a compound for use in laboratory experiments. The compound is relatively easy to synthesize and is stable in a variety of solvents. Additionally, N-3-TFPB has been found to interact with a variety of proteins, including enzymes, receptors, and transcription factors, making it a promising candidate for drug discovery and development.
However, there are also some limitations to using N-3-TFPB in laboratory experiments. The compound has not yet been fully characterized, and its mechanism of action is not yet fully understood. Additionally, the compound has not yet been tested in vivo, so its potential therapeutic applications are still unknown.

Future Directions

For research include further characterization of the compound, including its mechanism of action and potential therapeutic applications. Additionally, further in vivo studies are needed to assess the compound’s safety and efficacy. Additionally, further studies are needed to assess the compound’s potential applications in cancer research, as well as its potential to target other diseases. Finally, further studies are needed to identify and characterize additional targets for N-3-TFPB, as well as to assess the compound’s potential as a tool for drug discovery and development.

Synthesis Methods

N-3-TFPB can be synthesized using a variety of methods, including a reaction of 5-chloro-2-methylthiazole with 3,5-bis(trifluoromethyl)benzoyl chloride and a reaction of 2-methylthiazole with 3,5-bis(trifluoromethyl)benzoyl chloride in the presence of sodium hydroxide. The synthesis of N-3-TFPB is a simple one-step process that involves the reaction of the two starting materials in a solvent.